Cas no 1261924-38-2 (2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid)

• Product Name: 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid
• CAS No: 1261924-38-2
• MF: C₁₆H₁₅ClN₂O₄S
• MW: 366.819301843643
• MDL: MFCD18318750
• CID: 2763815
• PubChem ID: 53224698
• Update Time: 2025-06-25

2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-4-carboxylic acid
• 1261924-38-2
• 2-CHLORO-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]ISONICOTINIC ACID
• DTXSID60688484
• MFCD18318750
• 2-Chloro-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid
• 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid, 95%
• 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid

• MDL： MFCD18318750
• Inchi： 1S/C16H15ClN2O4S/c17-15-9-13(16(20)21)14(10-18-15)11-3-5-12(6-4-11)24(22,23)19-7-1-2-8-19/h3-6,9-10H,1-2,7-8H2,(H,20,21)
• InChI Key： UXTSTWFTGSMFGU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1C=CC(=CC=1)S(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 366.0441058Da
• Monoisotopic Mass: 366.0441058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid

2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic Acid (CAS No. 1261924-38-2): A Comprehensive Overview

The compound 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic Acid, identified by the CAS registry number 1261924-38-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of isonicotinic acids, which are derivatives of nicotinic acid, a key component in the synthesis of various pharmaceutical agents and agrochemicals. The structure of this molecule is characterized by a chloro group at position 2, a pyrrolidinylsulfonyl group attached to the phenyl ring at position 4, and an isonicotinic acid backbone.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1261924-38-2, allowing researchers to explore its properties in depth. The molecule's unique structure makes it an interesting candidate for studies in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of the pyrrolidinylsulfonyl group introduces significant steric and electronic effects, which can influence the compound's bioavailability and pharmacokinetic properties.

One of the most promising applications of 1261924-38-2 lies in its potential as a precursor for drug development. Researchers have demonstrated that this compound can serve as a building block for creating bioactive molecules with enhanced efficacy and reduced toxicity. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Process Research & Development* highlight its role in the synthesis of novel antibiotics and anti-inflammatory agents.

In addition to its pharmaceutical applications, 1261924-38-2 has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced semiconductors and optoelectronic devices. Recent research conducted at prominent institutions like Stanford University and MIT has explored its ability to enhance the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties.

The synthesis of 1261924-38-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the chlorination of isonicotinic acid derivatives, followed by nucleophilic substitution reactions to introduce the pyrrolidinylsulfonyl group. The optimization of these reactions has been a focus of recent studies, with researchers aiming to improve yield and reduce production costs.

From an environmental standpoint, 1261924-38-2 exhibits favorable biodegradation characteristics, making it a sustainable choice for large-scale industrial applications. Studies conducted under controlled laboratory conditions have shown that it degrades efficiently under aerobic conditions, minimizing its environmental footprint.

In conclusion, 1261924-38-2 represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and material science, positions it as a valuable asset for future innovations in drug discovery and advanced materials development.